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Introduction

Enrofloxacin, a second-generation fluoroquinolone antibiotic, is widely utilized in the poultry
industry for the treatment and control of bacterial infections.[1][2] Its broad-spectrum
bactericidal activity against Gram-negative and Gram-positive bacteria, as well as Mycoplasma
species, makes it a critical tool in maintaining flock health.[1][2][3] This document provides
detailed application notes and standardized protocols for the oral administration of enrofloxacin
to broiler chickens, with a focus on dosage, pharmacokinetics, withdrawal periods, and residue
analysis. These guidelines are intended to support research, drug development, and regulatory
compliance.

Data Summary

Quantitative data from various studies on the oral administration of enrofloxacin in broiler
chickens are summarized below for comparative analysis.

Table 1: Recommended Oral Dosage and Efficacy Data
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Conditions/Pathog

Parameter Value Reference
en
Standard Therapeutic 10 mg/kg body
] General use [411516][7]
Dose weight/day
50 mg/L drinking
General use [3]
water
10-12 mg/kg bod
) 9ea Y General use [8]
weight
Duration of Treatment  3-5 consecutive days General use 516171
Efficacy Against E. Bacteriostatic Dose:
) MICso of 0.5 pg/mL [9]
coli 7.0 mg/kg BW
Bactericidal Dose:
MICso of 0.5 pg/mL 9]
11.9 mg/kg BW
Bacterial Eradication
MICso of 0.5 pg/mL [9]
Dose: 15.1 mg/kg BW
Efficacy Against Effective at 50 ppm in Experimental S. (10]
Salmonella drinking water Typhimurium infection

Table 2: Pharmacokinetic Parameters of Oral
Enrofloxacin (10 mg/kg BW)
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Parameter Value Health Status Reference
Bioavailability (F%) 80.1% Healthy [11]
77.3% Healthy [12]
64.0% Healthy [13]
54.7% Eimeria infected [12]
Peak Serum

) 2.06 pg/mL Healthy [12]
Concentration (Cmax)
2.44 pg/mL Healthy [13]
0.99 pg/mL Healthy [11]
Time to Peak

i 1.84 hours Healthy [12]
Concentration (Tmax)
1.64 hours Healthy [13]
2.0 hours Healthy [11]
Elimination Half-Life

14.23 hours Healthy [13]

(t2)
Protein Binding 22.7% Healthy [11]

Table 3: Withdrawal Periods and Maximum Residue

Limits (MRLSs)
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Regulatory Withdrawal .
. Tissue MRL (pg/kg) Reference
Body Period
European Union 4][14][15][16
P 5 days Muscle 100 LA
(EV) [17]
Liver 200 [15][16][17]
Kidney 300 [15]
Skin & Fat 100 [15]
Japan 9 days All Tissues 10 [4][14][16][17]
FAO/WHO Not specified Muscle 100 [18]
Liver 200 [18]

Experimental Protocols
Protocol 1: Oral Administration of Enrofloxacin via

Drinking Water

This protocol describes the administration of enrofloxacin to a flock of broiler chickens through

their drinking water.

1. Materials:

o Enrofloxacin oral solution (e.g., 10% or 20% concentration)[5][19]
o Calibrated water proportioner or header tank
» Personal Protective Equipment (PPE): gloves, safety glasses

2. Procedure:

o Calculation of Daily Drug Requirement:

o Determine the total body weight (kg) of the flock to be treated.
» Calculate the total daily dose of enrofloxacin using the recommended dosage (e.g., 10

mg/kg).

o Total Daily Dose (mg) = Total Body Weight (kg) x 10 mg/kg
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Determine the volume of enrofloxacin oral solution needed based on its concentration.

Volume (mL) = Total Daily Dose (mg) / Concentration (mg/mL)
Preparation of Medicated Water:

Estimate the total daily water consumption of the flock.

For a header tank system, add the calculated volume of enrofloxacin solution to the tank and
mix thoroughly with the daily water volume.

For a water proportioner system, prepare a stock solution according to the manufacturer's
instructions to deliver the target dose.

Administration:

Ensure that the medicated water is the sole source of drinking water for the duration of the
treatment.[6]

Prepare fresh medicated water daily.[6]

Administer for the prescribed duration, typically 3 to 5 consecutive days.[5][6]

Protocol 2: Determination of Enrofloxacin and
Ciprofloxacin Residues in Tissues by HPLC

This protocol outlines the procedure for quantifying enrofloxacin and its primary metabolite,
ciprofloxacin, in broiler tissues.

. Materials:

High-Performance Liquid Chromatography (HPLC) system with a fluorescence detector
C18 analytical column

Homogenizer

Centrifuge

Solid-Phase Extraction (SPE) cartridges

Enrofloxacin and ciprofloxacin analytical standards

Acetonitrile, methanol, phosphoric acid, n-hexane (HPLC grade)[20]

. Sample Collection and Preparation:

At predetermined time points following the final dose, euthanize a subset of birds.
Collect tissue samples (muscle, liver, kidney, skin with fat) and store them at -20°C or below
until analysis.
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e Mince and homogenize a known weight (e.g., 1-5 g) of the tissue sample.

o Extract the drug residues using an appropriate solvent (e.g., acetonitrile).

o Centrifuge the homogenate to separate the supernatant.

e Perform a clean-up step using liquid-liquid extraction (e.g., with n-hexane) or SPE to remove
interfering substances.

o Evaporate the final extract to dryness and reconstitute in the mobile phase.

3. HPLC Analysis:

» Mobile Phase: A suitable mixture of solvents, such as acetonitrile and phosphoric acid
solution.

o Flow Rate: Typically 1.0 mL/min.

o Fluorescence Detection: Excitation wavelength of ~280 nm and an emission wavelength of
~455 nm.[20][21]

» Standard Curve: Prepare a series of standard solutions of enrofloxacin and ciprofloxacin of
known concentrations to generate a calibration curve.

o Quantification: Inject the prepared sample extract into the HPLC system. Identify and
qguantify the peaks corresponding to enrofloxacin and ciprofloxacin by comparing their
retention times and peak areas to the standard curve.

Visualizations
Mechanism of Action

The bactericidal action of enrofloxacin involves the inhibition of essential bacterial enzymes,
DNA gyrase (a type Il topoisomerase) and topoisomerase V. This leads to the disruption of
DNA replication, transcription, and repair, ultimately causing bacterial cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Oral Administration
of Enrofloxacin in Broiler Chickens]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b571203#oral-administration-protocol-for-enrofloxacin-
in-broiler-chickens]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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